Cas no 527673-47-8 ( )

• Product Name: &nbsp
• CAS No: 527673-47-8
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 937429
• PubChem ID: 45083099
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-amino-5-(ethylamino)- (9CI)
• 4-Amino-5-(ethylamino)pyrimidin-2-ol
• 527673-47-8
• DB-268921
• 2(1H)-Pyrimidinone, 4-amino-5-(ethylamino)-
•  

• Inchi： 1S/C6H10N4O/c1-2-8-4-3-9-6(11)10-5(4)7/h3,8H,2H2,1H3,(H3,7,9,10,11)
• InChI Key： UWGMFKMYEYNHLZ-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=C(N)N1)NCC

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.5Ų